![molecular formula C22H18N2O2 B5543167 2-methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide](/img/structure/B5543167.png)
2-methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound is commonly referred to as BMB and is a potent inhibitor of the protein kinase CK2.
Scientific Research Applications
Anticancer Activity
2-Methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide and its derivatives have been extensively studied for their potential anticancer properties. A study designed a series of substituted benzamides, evaluating their anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers. Most compounds demonstrated moderate to excellent anticancer activities, with some showing higher activity than the reference drug, etoposide (Ravinaik et al., 2021).
PPARgamma Agonists for Antidiabetic Activity
Another dimension of research on benzamide derivatives focuses on their role as peroxisome proliferator-activated receptor gamma (PPARgamma) agonists, which are significant in managing type 2 diabetes. Studies have synthesized and evaluated a series of compounds for their PPARgamma agonist activity, indicating potential antidiabetic effects in rodent models (Cobb et al., 1998).
Synthesis of CCR5 Antagonists
Research on the synthesis of orally active CCR5 antagonists, which are crucial for treating conditions like HIV, has been conducted. An efficient method for synthesizing a specific CCR5 antagonist demonstrates the compound's potential therapeutic applications (Ikemoto et al., 2005).
Antibacterial and Antifungal Activities
The antibacterial and antifungal activities of 2-benzoylamino-N-phenyl-benzamide derivatives were explored through the synthesis of various compounds. These compounds exhibited significant inhibition of bacterial and fungal growth, highlighting their potential as antimicrobial agents (Ighilahriz-Boubchir et al., 2017).
Antihyperglycemic Agents
A series of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives was prepared in the search for new antidiabetic agents. This study identified a promising candidate drug for diabetes mellitus treatment, showcasing the therapeutic potential of benzamide derivatives in managing diabetes (Nomura et al., 1999).
Future Directions
properties
IUPAC Name |
2-methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2O2/c1-14-7-12-20-19(13-14)24-22(26-20)16-8-10-17(11-9-16)23-21(25)18-6-4-3-5-15(18)2/h3-13H,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEUGKKAMJYRJHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.